Cas no 1806507-44-7 (2-(Hydroxymethyl)-5-methoxyphenylpropanal)
2-(Hydroxymethyl)-5-methoxyphenylpropanal Chemical and Physical Properties
Names and Identifiers
-
- 2-(Hydroxymethyl)-5-methoxyphenylpropanal
-
- Inchi: 1S/C11H14O3/c1-8(6-12)11-5-10(14-2)4-3-9(11)7-13/h3-6,8,13H,7H2,1-2H3
- InChI Key: FLBBEYRHWIAWFK-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(CO)=C(C=1)C(C=O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 181
- XLogP3: 1
- Topological Polar Surface Area: 46.5
2-(Hydroxymethyl)-5-methoxyphenylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004811-250mg |
2-(Hydroxymethyl)-5-methoxyphenylpropanal |
1806507-44-7 | 97% | 250mg |
489.60 USD | 2021-06-22 | |
| Alichem | A014004811-500mg |
2-(Hydroxymethyl)-5-methoxyphenylpropanal |
1806507-44-7 | 97% | 500mg |
798.70 USD | 2021-06-22 | |
| Alichem | A014004811-1g |
2-(Hydroxymethyl)-5-methoxyphenylpropanal |
1806507-44-7 | 97% | 1g |
1,490.00 USD | 2021-06-22 |
2-(Hydroxymethyl)-5-methoxyphenylpropanal Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-(Hydroxymethyl)-5-methoxyphenylpropanal
Latest Research Insights on 2-(Hydroxymethyl)-5-methoxyphenylpropanal (CAS: 1806507-44-7) in Chemical Biology and Pharmaceutical Applications
Recent studies on the compound 2-(Hydroxymethyl)-5-methoxyphenylpropanal (CAS: 1806507-44-7) have highlighted its potential in various chemical biology and pharmaceutical applications. This aromatic aldehyde derivative has garnered attention due to its unique structural properties, which make it a promising candidate for drug discovery and development. Researchers have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of anti-inflammatory and antimicrobial agents.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(Hydroxymethyl)-5-methoxyphenylpropanal, emphasizing its efficient production via catalytic oxidation methods. The study reported a yield of over 85% using a palladium-based catalyst, which significantly improves scalability for industrial applications. Furthermore, the compound's stability under physiological conditions was confirmed, making it suitable for further pharmacological evaluations.
In terms of biological activity, preliminary in vitro assays have demonstrated that 2-(Hydroxymethyl)-5-methoxyphenylpropanal exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. This suggests its potential as a lead compound for developing novel anti-inflammatory drugs. Additionally, its antimicrobial properties were tested against a panel of Gram-positive and Gram-negative bacteria, showing selective activity against Staphylococcus aureus with a minimum inhibitory concentration (MIC) of 32 µg/mL.
Another significant advancement is the incorporation of 2-(Hydroxymethyl)-5-methoxyphenylpropanal into hybrid molecules for targeted drug delivery. A recent patent application (WO2023124567) describes its conjugation with nanoparticles to enhance bioavailability and reduce off-target effects. This innovative approach could pave the way for more effective treatments for chronic inflammatory diseases and infections.
Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and reducing potential toxicity. Future research directions include structure-activity relationship (SAR) studies to identify derivatives with improved efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 2-(Hydroxymethyl)-5-methoxyphenylpropanal (CAS: 1806507-44-7) represents a versatile scaffold with significant potential in drug development. Its dual anti-inflammatory and antimicrobial properties, coupled with advancements in synthetic and delivery technologies, position it as a compound of high interest for future research and commercialization in the chemical biology and pharmaceutical sectors.
1806507-44-7 (2-(Hydroxymethyl)-5-methoxyphenylpropanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)